Cas no 91806-95-0 (Ethyl 2-(4-oxo-4,5-dihydro-1H-1,5-benzodiazepin-2-yl)acetate)
Ethyl 2-(4-oxo-4,5-dihydro-1H-1,5-benzodiazepin-2-yl)acetate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 2-(4-oxo-4,5-dihydro-1H-1,5-benzodiazepin-2-yl)acetate
- ethyl 2-(4-oxo-4,5-dihydro-1H-benzo[b][1,4]diazepin-2-yl)acetate
- NDGDBPDXUSFOML-UHFFFAOYSA-N
- ethyl (4-oxo-4,5-dihydro-1H-1,5-benzodiazepin-2-yl)acetate
- CS-0315392
- ethyl 2-(2-oxo-1,5-dihydro-1,5-benzodiazepin-4-yl)acetate
- ethyl (4-oxo-4,5-dihydro-1{H}-1,5-benzodiazepin-2-yl)acetate
- HMS3316L18
- F3411-4705
- AKOS005502930
- STK167547
- SMR000037051
- 91806-95-0
- (4-Oxo-4,5-dihydro-1H-benzo[b][1,4]diazepin-2-yl)acetic acid, ethyl ester
- STK578914
- HMS2153L24
- AKOS003603190
- CHEMBL1312601
- ethyl (4-hydroxy-1H-1,5-benzodiazepin-2-yl)acetate
- MLS000080470
-
- Inchi: 1S/C13H14N2O3/c1-2-18-13(17)8-9-7-12(16)15-11-6-4-3-5-10(11)14-9/h3-7,14H,2,8H2,1H3,(H,15,16)
- InChI Key: NDGDBPDXUSFOML-UHFFFAOYSA-N
- SMILES: O(CC)C(CC1=CC(NC2C=CC=CC=2N1)=O)=O
Computed Properties
- Exact Mass: 246.10044231Da
- Monoisotopic Mass: 246.10044231Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 365
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 67.4Ų
Ethyl 2-(4-oxo-4,5-dihydro-1H-1,5-benzodiazepin-2-yl)acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A2B Chem LLC | BA47447-100mg |
ethyl (4-oxo-4,5-dihydro-1{H}-1,5-benzodiazepin-2-yl)acetate |
91806-95-0 | 100mg |
$443.00 | 2024-07-18 | ||
| A2B Chem LLC | BA47447-250mg |
ethyl (4-oxo-4,5-dihydro-1{H}-1,5-benzodiazepin-2-yl)acetate |
91806-95-0 | 250mg |
$472.00 | 2024-07-18 | ||
| A2B Chem LLC | BA47447-500mg |
ethyl (4-oxo-4,5-dihydro-1{H}-1,5-benzodiazepin-2-yl)acetate |
91806-95-0 | 500mg |
$515.00 | 2024-07-18 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1386062-100mg |
Ethyl 2-(4-oxo-4,5-dihydro-1H-benzo[b][1,4]diazepin-2-yl)acetate |
91806-95-0 | 98% | 100mg |
¥3870.00 | 2024-04-25 |
Ethyl 2-(4-oxo-4,5-dihydro-1H-1,5-benzodiazepin-2-yl)acetate Related Literature
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
Additional information on Ethyl 2-(4-oxo-4,5-dihydro-1H-1,5-benzodiazepin-2-yl)acetate
Ethyl 2-(4-Oxo-4,5-Dihydro-1H-1,5-Benzodiazepin-2-Yl)Acetate: A Comprehensive Overview
Ethyl 2-(4-Oxo-4,5-Dihydro-1H-1,5-Benzodiazepin-2-Yl)Acetate, also known by its CAS number 91806-95-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzodiazepines, which are well-known for their diverse biological activities. The structure of Ethyl 2-(4-Oxo-4,5-Dihydro-1H-1,5-Benzodiazepin-2-Yl)Acetate is characterized by a benzodiazepine ring system with an ethyl acetate substituent at the 2-position. This unique structure contributes to its potential applications in drug design and development.
The benzodiazepine core of this compound is a fused bicyclic system consisting of a benzene ring and a diazepine ring. The diazepine ring contains two nitrogen atoms and is partially saturated due to the presence of a double bond. The 4-Oxo group introduces a ketone functionality, which can participate in various chemical reactions and interactions. The ethyl acetate substituent at the 2-position adds to the compound's versatility, as it can influence solubility, stability, and bioavailability.
Recent studies have highlighted the potential of Ethyl 2-(4-Oxo-4,5-Dihydro-1H-1,5-Benzodiazepin-2-Yl)Acetate in the development of new therapeutic agents. Researchers have explored its ability to modulate cellular signaling pathways and interact with key protein targets. For instance, investigations into its effects on GABA receptors have shown promising results, suggesting its potential as an anxiolytic or anticonvulsant agent.
In addition to its pharmacological applications, this compound has also been studied for its role in chemical synthesis. The benzodiazepine framework serves as a valuable scaffold for constructing more complex molecules with enhanced biological activity. By modifying the substituents on the benzodiazepine ring or introducing additional functional groups, chemists can tailor the compound's properties to suit specific therapeutic needs.
From a synthetic perspective, Ethyl 2-(4-Oxo-4,5-Dihydro-1H-1,5-Benzodiazepin-2-Yl)Acetate can be prepared through a variety of methods. One common approach involves the condensation of appropriate aldehydes or ketones with amino compounds in the presence of suitable catalysts. This reaction pathway allows for precise control over the substitution pattern on the benzodiazepine ring.
The physical properties of this compound are also worth noting. Its molecular weight is approximately 308 g/mol, and it exists as a crystalline solid under standard conditions. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for use in various laboratory techniques, including chromatography and spectroscopy.
From an analytical standpoint, Ethyl 2-(4-Oxo-4,5-Dihydro-1H-1,5-Benzodiazepin-2-Yl)Acetate has been extensively characterized using modern spectroscopic methods. Techniques such as nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) have provided detailed insights into its molecular structure and purity. These analyses are crucial for ensuring the quality and consistency of the compound in both research and industrial settings.
Looking ahead, ongoing research into Ethyl 2-(4-Oxo-4,5-Dihydro-1H-1,5-Benzodiazepin_
91806-95-0 (Ethyl 2-(4-oxo-4,5-dihydro-1H-1,5-benzodiazepin-2-yl)acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)